Cas no 127988-21-0 (2-(1H-1,2,4-triazol-1-ylmethyl)aniline)

2-(1H-1,2,4-Triazol-1-ylmethyl)aniline is a heterocyclic aromatic compound featuring both an aniline moiety and a 1,2,4-triazole substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of the triazole ring enhances stability and offers potential for hydrogen bonding, making it valuable in coordination chemistry and catalyst design. Its reactive amine group allows for further functionalization, enabling the synthesis of more complex derivatives. The compound is particularly useful in the development of biologically active molecules, including antifungal and antimicrobial agents. Careful handling is advised due to its reactivity and potential sensitivity to oxidation.
2-(1H-1,2,4-triazol-1-ylmethyl)aniline structure
127988-21-0 structure
Product Name:2-(1H-1,2,4-triazol-1-ylmethyl)aniline
CAS No:127988-21-0
MF:C9H10N4
MW:174.20250082016
MDL:MFCD09025845
CID:103049
PubChem ID:6482003
Update Time:2025-06-08

2-(1H-1,2,4-triazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-(1H-1,2,4-triazol-1-ylmethyl)-
    • 2-(1,2,4-triazol-1-ylmethyl)aniline
    • 2-(1H-1,2,4-TRIAZOL-1-YLMETHYL)ANILINE
    • 2-(1H-1,2,4-triazol-1-ylmethyl)benzeneamine
    • AC1O5CMG
    • AC1Q510O
    • ACMC-20msof
    • CTK4B5830
    • SBB088930
    • 2-[(1,2,4-Triazol-1-yl)methyl]aniline
    • DTXSID70424310
    • 2-(1H-1,2,4-Triazol-1-ylmethyl)aniline, AldrichCPR
    • Z285163626
    • MS-22429
    • SY028816
    • CS-0443915
    • AKOS000154202
    • AC3647
    • SCHEMBL19566595
    • 127988-21-0
    • MFCD09025845
    • 2-((1H-1,2,4-triazol-1-yl)methyl)aniline
    • 2-(1H-1,2,4-Triazol-1-ylmethyl)aniline, 97%
    • CFA98821
    • EN300-51542
    • 2-[(1H-1,2,4-triazol-1-yl)methyl]aniline
    • Benzenamine, 2-(1H-1,2,4-triazol-1-ylmethyl)-
    • DB-226889
    • 2-(1H-1,2,4-triazol-1-ylmethyl)aniline
    • MDL： MFCD09025845
    • Inchi： 1S/C9H10N4/c10-9-4-2-1-3-8(9)5-13-7-11-6-12-13/h1-4,6-7H,5,10H2
    • InChI Key： CBGQHZNXHUCAGE-UHFFFAOYSA-N
    • SMILES： N1(C=NC=N1)CC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 174.09100
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 402.5°Cat760mmHg
  • Flash Point: 197.2°C
  • Refractive Index: 1.663
  • PSA: 56.73000
  • LogP: 1.48980

2-(1H-1,2,4-triazol-1-ylmethyl)aniline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,4-triazol-1-ylmethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2-[(1,2,4-Triazol-1-yl)methyl]aniline
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TRC
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H954808-250mg
2-(1H-1,2,4-triazol-1-ylmethyl)aniline
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Apollo Scientific
OR470961-5g
2-[(1,2,4-Triazol-1-yl)methyl]aniline
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abcr
AB224973-1 g
2-(1H-1,2,4-Triazol-1-ylmethyl)aniline, 95%; .
 127988-21-0 95%
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Chemenu
CM324497-5g
2-[(1,2,4-Triazol-1-yl)methyl]aniline
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eNovation Chemicals LLC
D526408-5g
2-[(1,2,4-Triazol-1-yl)methyl]aniline
 127988-21-0 95%
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 $825 2024-07-20
Enamine
EN300-51542-0.05g
2-[(1H-1,2,4-triazol-1-yl)methyl]aniline
 127988-21-0 95.0%
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 $34.0 2025-02-20
Enamine
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 $50.0 2025-02-20

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